2-Chloro-5-methoxyaniline hydrochloride
Overview
Description
2-Chloro-5-methoxyaniline hydrochloride is a chemical compound that appears as a white to gray to brown powder or crystal . It is mainly used as a color developer for dyeing and printing of cotton, viscose, silk, and nylon fabrics .
Synthesis Analysis
The synthesis of 2-Chloro-5-methoxyaniline hydrochloride involves methoxylation, reduction, and salt-forming reaction of 2,5-dichloronitrobenzene .Molecular Structure Analysis
The molecular formula of 2-Chloro-5-methoxyaniline hydrochloride is C7H8ClNO·HCl, and its molecular weight is 194.06 .Chemical Reactions Analysis
While specific chemical reactions involving 2-Chloro-5-methoxyaniline hydrochloride are not detailed in the search results, it is known that anilines like this compound can undergo a variety of reactions, including nucleophilic substitution and reduction .Physical And Chemical Properties Analysis
2-Chloro-5-methoxyaniline hydrochloride is a solid at 20 degrees Celsius . It has a density of 1.261 g/mL at 25 °C . It is soluble in ethanol and ether .Scientific Research Applications
Synthesis of Ring-Substituted Aminobenzenesulphonic Acids :
- Researchers Kapoor, Kapoor, and Singh (2010) demonstrated the synthesis of ring-substituted aminobenzenesulphonic acids using 2-methoxyaniline, a related compound to 2-Chloro-5-methoxyaniline hydrochloride. This synthesis was achieved via proton transfer under thermal and microwave irradiations, showcasing its potential in creating compounds with specific sulfonic acid substitutions (I. Kapoor, M. Kapoor, & Gurdip Singh, 2010).
Polymerization and Characterization of Methoxyanilines :
- Sayyah, El-Salam, and Bahgat (2002) explored the aqueous polymerization of 3-methoxyaniline, closely related to 2-Chloro-5-methoxyaniline hydrochloride, studying the influence of various factors on the polymerization rate and the properties of the resulting polymer. This research provides insight into the chemical behavior of methoxyaniline derivatives in polymerization (S. M. Sayyah, H. M. A. El-Salam, & A. Bahgat, 2002).
Metabolism in Soil :
- The study by Briggs and Ogilvie (1971) investigated the metabolism of 3-Chloro-4-methoxyaniline in soil, analyzing how this compound and its derivatives behave in an environmental context. Though not directly about 2-Chloro-5-methoxyaniline hydrochloride, this research provides valuable insights into how similar compounds might interact with soil ecosystems (G. Briggs & S. Ogilvie, 1971).
Chemical Synthesis for Biological Activities :
- Johnson et al. (2022) described the synthesis of 5-Ethylsulfonyl-2-methoxyaniline, another derivative of methoxyaniline, highlighting its use in preparing compounds with various biological activities. This study underscores the importance of methoxyaniline derivatives in synthesizing biologically active molecules (Hunter Johnson et al., 2022).
Electrochemical Studies and Applications :
- Gonçalves, Mattoso, and Bulhões (1994) conducted electrochemical studies on poly(o-methoxyaniline) films, providing insights into the electroactivity and stability of polymers derived from methoxyaniline compounds. Such studies are crucial for applications in electronics and materials science (D. Gonçalves, L. Mattoso, & L. Bulhões, 1994).
Corrosion Protection for Mild Steel :
- Research by Sayyah et al. (2007) on the electropolymerization of 2-methoxyaniline and its application as a corrosion protection for mild steel in an acidic medium indicates the potential use of 2-Chloro-5-methoxyaniline hydrochloride derivatives in industrial applications, especially in corrosion protection (S. M. Sayyah, M. El-Rabiey, H. El-Feky, & A. F. Gaber, 2007).
Safety and Hazards
This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include wearing protective gear, avoiding breathing dust/fume/gas/mist/vapors/spray, and washing thoroughly after handling .
properties
IUPAC Name |
2-chloro-5-methoxyaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO.ClH/c1-10-5-2-3-6(8)7(9)4-5;/h2-4H,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQWBPXKJBZYGHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601005336 |
Source
|
| Record name | 2-Chloro-5-methoxyaniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601005336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-methoxyaniline hydrochloride | |
CAS RN |
85006-21-9 |
Source
|
| Record name | Benzenamine, 2-chloro-5-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85006-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-5-methoxyaniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601005336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-5-methoxyanilinium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.291 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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